Cas no 202074-30-4 (3-Buten-2-one, 1,1,1-trifluoro-4-(1-methyl-1H-indol-3-yl)-, (E)-)

3-Buten-2-one, 1,1,1-trifluoro-4-(1-methyl-1H-indol-3-yl)-, (E)- is a fluorinated indole derivative with a conjugated enone structure, offering unique reactivity and potential applications in organic synthesis and pharmaceutical research. The trifluoromethyl group enhances its electrophilic character, while the (E)-configuration ensures stereochemical stability. The indole moiety provides a versatile scaffold for further functionalization, making it valuable in the development of bioactive compounds. Its structural features, including the electron-withdrawing trifluoro group and conjugated system, may contribute to improved binding affinity in medicinal chemistry applications. This compound is suitable for use as an intermediate in the synthesis of more complex molecules, particularly those targeting indole-based pharmacophores.
3-Buten-2-one, 1,1,1-trifluoro-4-(1-methyl-1H-indol-3-yl)-, (E)- structure
202074-30-4 structure
Product Name:3-Buten-2-one, 1,1,1-trifluoro-4-(1-methyl-1H-indol-3-yl)-, (E)-
CAS No:202074-30-4
MF:C13H10F3NO
MW:253.2198138237
MDL:MFCD03102796
CID:3887220
PubChem ID:5707764
Update Time:2025-06-08

3-Buten-2-one, 1,1,1-trifluoro-4-(1-methyl-1H-indol-3-yl)-, (E)- Chemical and Physical Properties

Names and Identifiers

    • 3-Buten-2-one, 1,1,1-trifluoro-4-(1-methyl-1H-indol-3-yl)-, (E)-
    • (3E)-1,1,1-trifluoro-4-(1-methyl-1H-indol-3-yl)but-3-en-2-one
    • 3-Buten-2-one, 1,1,1-trifluoro-4-(1-methyl-1H-indol-3-yl)-, (3E)-
    • 1,1,1-Trifluoro-4-(1-methyl-1H-indol-3-yl)-3-buten-2-one
    • (E)-1,1,1-trifluoro-4-(1-methyl-1H-indol-3-yl)-3-buten-2-one
    • (E)-1,1,1-trifluoro-4-(1-methylindol-3-yl)but-3-en-2-one
    • (E)-1,1,1-Trifluoro-4-(1-methyl-1H-indol-3-yl)but-3-en-2-one
    • 11R-1064
    • 202074-30-4
    • MFCD03102796
    • AKOS015991944
    • JFULRMQIUIIAME-VOTSOKGWSA-N
    • MDL: MFCD03102796
    • Inchi: 1S/C13H10F3NO/c1-17-8-9(6-7-12(18)13(14,15)16)10-4-2-3-5-11(10)17/h2-8H,1H3/b7-6+
    • InChI Key: JFULRMQIUIIAME-VOTSOKGWSA-N
    • SMILES: C(F)(F)(F)C(=O)/C=C/C1C2=C(N(C)C=1)C=CC=C2

Computed Properties

  • Exact Mass: 253.07144843Da
  • Monoisotopic Mass: 253.07144843Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 351
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 22Ų

3-Buten-2-one, 1,1,1-trifluoro-4-(1-methyl-1H-indol-3-yl)-, (E)- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB296475-100 mg
(E)-1,1,1-Trifluoro-4-(1-methyl-1H-indol-3-yl)-3-buten-2-one, 90%; .
202074-30-4 90%
100MG
€267.70 2023-02-28
Key Organics Ltd
11R-1064-1MG
(E)-1,1,1-trifluoro-4-(1-methyl-1H-indol-3-yl)-3-buten-2-one
202074-30-4 >90%
1mg
£37.00 2025-02-09
Key Organics Ltd
11R-1064-5MG
(E)-1,1,1-trifluoro-4-(1-methyl-1H-indol-3-yl)-3-buten-2-one
202074-30-4 >90%
5mg
£46.00 2025-02-09
Key Organics Ltd
11R-1064-10MG
(E)-1,1,1-trifluoro-4-(1-methyl-1H-indol-3-yl)-3-buten-2-one
202074-30-4 >90%
10mg
£63.00 2025-02-09
Key Organics Ltd
11R-1064-50MG
(E)-1,1,1-trifluoro-4-(1-methyl-1H-indol-3-yl)-3-buten-2-one
202074-30-4 >90%
50mg
£102.00 2025-02-09
Key Organics Ltd
11R-1064-100MG
(E)-1,1,1-trifluoro-4-(1-methyl-1H-indol-3-yl)-3-buten-2-one
202074-30-4 >90%
100mg
£146.00 2025-02-09
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1662927-1mg
(E)-1,1,1-trifluoro-4-(1-methyl-1H-indol-3-yl)but-3-en-2-one
202074-30-4 98%
1mg
¥535 2023-02-23
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1662927-2mg
(E)-1,1,1-trifluoro-4-(1-methyl-1H-indol-3-yl)but-3-en-2-one
202074-30-4 98%
2mg
¥536 2023-02-23
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1662927-5mg
(E)-1,1,1-trifluoro-4-(1-methyl-1H-indol-3-yl)but-3-en-2-one
202074-30-4 98%
5mg
¥573 2023-02-23
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1662927-10mg
(E)-1,1,1-trifluoro-4-(1-methyl-1H-indol-3-yl)but-3-en-2-one
202074-30-4 98%
10mg
¥739 2023-02-23

Additional information on 3-Buten-2-one, 1,1,1-trifluoro-4-(1-methyl-1H-indol-3-yl)-, (E)-

Comprehensive Overview of 3-Buten-2-one, 1,1,1-trifluoro-4-(1-methyl-1H-indol-3-yl)-, (E)- (CAS No. 202074-30-4)

The compound 3-Buten-2-one, 1,1,1-trifluoro-4-(1-methyl-1H-indol-3-yl)-, (E)- (CAS No. 202074-30-4) is a fluorinated organic molecule with a unique structure combining a trifluoromethyl group and an indole moiety. This combination makes it a subject of interest in pharmaceutical and materials science research. The (E)-configuration indicates the trans arrangement of substituents around the double bond, which is critical for its stereochemical properties. Researchers are increasingly exploring such fluorinated indole derivatives due to their potential applications in drug discovery and agrochemical development.

In recent years, the demand for fluorinated compounds has surged, driven by their enhanced metabolic stability and bioavailability. The presence of the trifluoro group in 3-Buten-2-one, 1,1,1-trifluoro-4-(1-methyl-1H-indol-3-yl)-, (E)- contributes to its lipophilicity, making it a candidate for probing biological targets. Users searching for "fluorinated indole synthesis" or "CAS 202074-30-4 applications" often seek insights into its synthetic pathways and industrial relevance. This compound’s versatility aligns with trends in green chemistry, where researchers aim to minimize environmental impact while maximizing efficiency.

The 1-methyl-1H-indol-3-yl segment of the molecule is particularly noteworthy, as indole derivatives are prevalent in natural products and pharmaceuticals. This structural feature has sparked interest in its potential role in neurological research and antioxidant studies. Queries like "indole-based fluorophores" or "E-configuration effects on bioactivity" reflect the growing curiosity about its optical and biological properties. The compound’s conjugated system also suggests possible applications in organic electronics, such as OLEDs or sensors.

From a synthetic perspective, 3-Buten-2-one, 1,1,1-trifluoro-4-(1-methyl-1H-indol-3-yl)-, (E)- can be prepared via cross-coupling reactions or Wittig olefination, methods frequently discussed in academic forums. Its CAS No. 202074-30-4 serves as a unique identifier for procurement and regulatory compliance. Laboratories focusing on high-throughput screening or medicinal chemistry often prioritize such compounds for their modular scaffolds. The rise of AI-assisted molecular design has further amplified interest in structurally complex molecules like this one.

In conclusion, 3-Buten-2-one, 1,1,1-trifluoro-4-(1-methyl-1H-indol-3-yl)-, (E)- represents a compelling case study in modern chemical innovation. Its dual functionality—combining fluorine and indole chemistry—positions it at the intersection of multiple disciplines. Whether for drug development, material science, or catalysis, this compound continues to inspire research and commercial exploration. For those investigating "fluorinated ketones in pharmaceuticals" or "CAS 202074-30-4 suppliers," understanding its properties is essential for advancing scientific and industrial goals.

Recommended suppliers
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.